N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C14H13N5O3/c20-13-2-1-12(17-18-13)14(21)15-4-5-19-8-11(7-16-19)10-3-6-22-9-10/h1-3,6-9H,4-5H2,(H,15,21)(H,18,20)
• InChI Key: DMVWTQRVARPPLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NN=C1C(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

The compound contains several functional groups, including a furan ring, a pyrazole ring, and a pyridazine ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms. Pyridazine is a heterocyclic organic compound with the molecular formula (CH)4N2. It contains a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The furan ring could be synthesized from furfural, which is available from biomass. The pyrazole ring could be formed through a reaction known as the Knorr pyrazole synthesis, which involves the reaction of a 1,3-diketone with a hydrazine. The pyridazine ring could be synthesized through a variety of methods, including the reaction of hydrazine with 1,2-diketones.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan, pyrazole, and pyridazine rings would contribute to the compound’s aromaticity, making it relatively stable. The presence of the amide group (-CONH2) would introduce polarity to the molecule, potentially affecting its solubility and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the furan, pyrazole, and pyridazine rings, as well as the amide group. Furan rings can undergo electrophilic substitution reactions, while pyrazole rings can participate in a variety of reactions, including nucleophilic substitutions. Pyridazine rings can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the amide group could increase its polarity, potentially making it more soluble in polar solvents.

Scientific Research Applications

Anticancer Properties

• AKOS032460561 exhibits potential as an anticancer agent. .

Anti-inflammatory Effects

• Inflammation plays a crucial role in various diseases. .

Neuroprotection and Neurodegenerative Diseases

• Studies indicate that AKOS032460561 may protect neurons from damage and oxidative stress. .

Cardiovascular Health

• AKOS032460561 shows promise in cardiovascular research. .

Antimicrobial Activity

• Preliminary studies suggest that AKOS032460561 possesses antimicrobial properties. .

Metabolic Disorders and Obesity

• Some research indicates that AKOS032460561 affects metabolic pathways related to glucose regulation and lipid metabolism. .

Future Directions

The study of this compound could open up new avenues in various fields, depending on its biological activity. It could be of interest in medicinal chemistry for the development of new drugs, or in materials science for the development of new organic materials.